Ethyl 3-fluoro-5-iodobenzoate
Overview
Description
Ethyl 3-fluoro-5-iodobenzoate is a halogenated aromatic ester . It has a molecular formula of C9H8FIO2, an average mass of 294.061 Da, and a monoisotopic mass of 293.955292 Da .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with a fluoro group at the 3rd position and an iodo group at the 5th position. An ethyl ester group is also attached to the benzene ring .Scientific Research Applications
Radiopaque Compounds
Ethyl 3-fluoro-5-iodobenzoate and its derivatives have been studied for their potential as radiopaque compounds. These compounds exhibit properties like anesthetic, hypnotic, and analgesic effects, and show potential in imaging applications due to their opacity to X-rays. However, they may be irritating to the gastric and intestinal tract in necessary concentrations for opaqueness (Mittelstaedt & Jenkins, 1950).
Synthesis in Pharmaceutical Development
This compound is also used in the synthesis of various pharmaceutical compounds. For instance, its derivatives have been utilized in the scalable synthesis of thromboxane receptor antagonists, demonstrating its role in the development of drugs targeting specific receptor sites (D. C. W. and Mason, 1998).
Antitumor Activity
Compounds containing this compound have been synthesized for their potential antitumor activity. For example, amino acid ester derivatives containing 5-fluorouracil, which include this compound structures, have shown inhibitory effects against certain cancer cell lines (J. Xiong et al., 2009).
Imaging Brain Receptors
In neuroimaging, derivatives of this compound have been used to create radioligands for imaging brain metabotropic glutamate receptors with positron emission tomography (PET). These compounds assist in visualizing receptor densities and functions in the brain (Siméon et al., 2012).
Synthesis of Oxadiazolines
Ethyl 3-iodobenzoate, a related compound, has been used in the synthesis of oxadiazolines, showcasing the versatility of this compound derivatives in creating diverse organic structures (H. Jun, 2011).
Crystal Structure Analysis
This compound and its derivatives are also significant in crystallography. Their structural analysis provides insights into molecular arrangements, essential for understanding compound properties and interactions (K. Y. Yeong et al., 2018).
Safety and Hazards
Ethyl 3-fluoro-5-iodobenzoate is classified as a dangerous substance. It has hazard statements H302, H315, H318, H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Safety precautions include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
ethyl 3-fluoro-5-iodobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FIO2/c1-2-13-9(12)6-3-7(10)5-8(11)4-6/h3-5H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UXBIJQIHOKZIBY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC(=C1)I)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FIO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
850864-48-1 |
Source
|
| Record name | ethyl 3-fluoro-5-iodobenzoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(Tetrahydrofuran-2-ylmethyl)amino]ethanol](/img/structure/B2652943.png)
![methyl 4-(2-(4-methyl-7-oxo-1-(o-tolyl)-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamido)benzoate](/img/structure/B2652948.png)
![5-{[2-(4-Bromo-2-fluorophenoxy)phenyl]methylidene}-1,3-dimethyl-1,3-diazinane-2,4,6-trione](/img/structure/B2652952.png)
![1-([2,3'-Bipyridin]-3-ylmethyl)-3-(3-chlorophenyl)urea](/img/structure/B2652957.png)
![2-[3-[2-(azepan-1-yl)-2-oxoacetyl]indol-1-yl]-N,N-diethylacetamide](/img/structure/B2652959.png)
![1-(3-chlorophenyl)-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)methanesulfonamide](/img/structure/B2652961.png)
